Cas no 827320-17-2 (3-Butenethioamide, N-2-propenyl-)

3-Butenethioamide, N-2-propenyl- structure
827320-17-2 structure
Product Name:3-Butenethioamide, N-2-propenyl-
CAS No:827320-17-2
MF:C7H11NS
MW:141.23394036293
CID:684862
PubChem ID:12139998
Update Time:2025-04-19

3-Butenethioamide, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Butenethioamide, N-2-propenyl-
    • N-prop-2-enylbut-3-enethioamide
    • AKOS006376866
    • SCHEMBL13834579
    • 827320-17-2
    • DTXSID00478361
    • N-allyl-3-butenethioamide
    • Inchi: 1S/C7H11NS/c1-3-5-7(9)8-6-4-2/h3-4H,1-2,5-6H2,(H,8,9)
    • InChI Key: KTFLNWSKCFPHAF-UHFFFAOYSA-N
    • SMILES: S=C(CC=C)NCC=C

Computed Properties

  • Exact Mass: 141.06122053g/mol
  • Monoisotopic Mass: 141.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.1Ų
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